N-ethyl-N-[(2-methylphenyl)methyl]methanesulfonamide

• IUPAC Name: N-ethyl-N-[(2-methylphenyl)methyl]methanesulfonamide
• InChI: InChI=1S/C11H17NO2S/c1-4-12(15(3,13)14)9-11-8-6-5-7-10(11)2/h5-8H,4,9H2,1-3H3
• InChI Key: JVYZJOWWESGXKW-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=CC=CC=C1C)S(=O)(=O)C
• Molecular Formula: C11H17NO2S
• Molecular Weight: 227.33 g/mol

Description

N-ethyl-N-[(2-methylphenyl)methyl]methanesulfonamide, also known as EMS, is a chemical compound that has been widely used in scientific research for many years. EMS is a sulfonamide derivative that has been found to have a variety of applications in the field of biochemistry and molecular biology.

Mechanism of Action

N-ethyl-N-[(2-methylphenyl)methyl]methanesulfonamide works by alkylating DNA, which results in the formation of adducts that can cause mutations in the DNA sequence. The alkylated bases can also interfere with DNA replication and transcription, leading to further genetic changes.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects on cells. It can induce cell death, inhibit DNA replication and transcription, and cause mutations in the DNA sequence. This compound has also been shown to affect the expression of genes involved in DNA repair mechanisms.

Advantages and Limitations for Lab Experiments

N-ethyl-N-[(2-methylphenyl)methyl]methanesulfonamide is a highly effective mutagenic agent that can induce point mutations in DNA at a high frequency. It is also relatively easy to use and can be applied to a variety of different experimental systems. However, this compound has some limitations for lab experiments. It can be toxic to cells at high concentrations, and it can also induce a variety of different types of mutations, which can make it difficult to interpret experimental results.

Future Directions

There are many future directions for research on N-ethyl-N-[(2-methylphenyl)methyl]methanesulfonamide. One area of interest is the development of new methods for using this compound to induce specific types of mutations in DNA. Another area of interest is the study of the effects of this compound on different types of cells and tissues. Finally, there is also interest in the development of new mutagenic agents that are more selective and less toxic than this compound.
Conclusion:
In conclusion, this compound is a highly effective mutagenic agent that has been widely used in scientific research for many years. It is a sulfonamide derivative that can induce point mutations in DNA, which can then be used to study the effects of genetic changes on biological processes. This compound has a variety of applications in the field of biochemistry and molecular biology, and there are many future directions for research on this compound.

Synthesis Methods

The synthesis of N-ethyl-N-[(2-methylphenyl)methyl]methanesulfonamide involves the reaction of N-ethyl-N-methylamine with 2-methylbenzyl chloride in the presence of sodium methanesulfonate. This reaction results in the formation of this compound, which is a white crystalline powder with a melting point of 94-96°C.

Scientific Research Applications

N-ethyl-N-[(2-methylphenyl)methyl]methanesulfonamide has been widely used in scientific research as a mutagenic agent. It is commonly used to induce point mutations in DNA, which can then be used to study the effects of genetic changes on biological processes. This compound has also been used in the study of DNA repair mechanisms and the identification of DNA damage.